Cas no 1420790-22-2 (8-bromo-7-fluoro-quinoline)

• Product Name: 8-bromo-7-fluoro-quinoline
• CAS No: 1420790-22-2
• MF: C₉H₅BrFN
• MW: 226.04510474205
• MDL: MFCD22688813
• CID: 2093553
• PubChem ID: 14548348
• Update Time: 2025-11-01

8-bromo-7-fluoro-quinoline Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-7-fluoroquinoline
• 8-bromo-7-fluoro-quinoline
• 1420790-22-2
• DB-253647
• MFCD22688813
• Quinoline, 8-bromo-7-fluoro-
• CS-0212212
• VGC79022
• AS-39989
• SB70368
• AKOS023095261

• MDL： MFCD22688813
• Inchi： 1S/C9H5BrFN/c10-8-7(11)4-3-6-2-1-5-12-9(6)8/h1-5H
• InChI Key： MEZVXGUTJUGURY-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=CC=CN=C21)F

Computed Properties

• Exact Mass: 224.95894g/mol
• Monoisotopic Mass: 224.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 8-bromo-7-fluoro-quinoline

8-Bromo-7-fluoro-quinoline (CAS No. 1420790-22-2): A Versatile Building Block in Pharmaceutical and Material Science

The compound 8-bromo-7-fluoro-quinoline (CAS No. 1420790-22-2) is a halogenated quinoline derivative that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in pharmaceutical research and material science. With the increasing demand for fluorinated heterocycles and brominated intermediates, this compound has become a key player in the synthesis of advanced molecules. Its molecular structure, featuring both bromo and fluoro substituents, offers exceptional reactivity, making it a valuable scaffold for drug discovery and functional materials.

In the pharmaceutical industry, 8-bromo-7-fluoro-quinoline is often utilized as a building block for the development of novel therapeutic agents. Researchers are particularly interested in its potential to form quinoline-based inhibitors, which are being explored for their efficacy in targeting enzymes and receptors involved in diseases such as cancer and infectious diseases. The presence of both halogen atoms enhances the compound's ability to interact with biological targets, a feature that aligns with the growing trend of halogen bonding in drug design.

Beyond pharmaceuticals, 8-bromo-7-fluoro-quinoline has found applications in material science, particularly in the development of organic electronic materials. Its electron-deficient quinoline core, combined with halogen substituents, makes it a promising candidate for organic semiconductors and light-emitting diodes (OLEDs). This aligns with the current focus on sustainable and energy-efficient technologies, a topic frequently searched by users interested in green chemistry and renewable energy solutions.

The synthesis of 8-bromo-7-fluoro-quinoline typically involves halogenation reactions of quinoline precursors, a process that has been optimized for high yield and purity. Recent advancements in catalytic methods and flow chemistry have further improved the efficiency of its production, addressing the demand for scalable and cost-effective synthetic routes. These innovations are often discussed in forums and publications focused on process chemistry and industrial-scale synthesis.

From a regulatory perspective, 8-bromo-7-fluoro-quinoline is not classified as a hazardous substance under major chemical inventories, which simplifies its handling and transportation. However, researchers and manufacturers are advised to follow standard safety protocols, as with any chemical reagent. This aspect is particularly relevant to users searching for safe handling practices and chemical compatibility information.

In summary, 8-bromo-7-fluoro-quinoline (CAS No. 1420790-22-2) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features and reactivity profile make it a subject of ongoing research, particularly in areas such as drug discovery, organic electronics, and catalysis. As the scientific community continues to explore its capabilities, this compound is likely to remain a topic of interest for years to come.